![molecular formula C26H30N4O7S3 B2422777 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate CAS No. 877642-31-4](/img/structure/B2422777.png)
6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate
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Description
6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C26H30N4O7S3 and its molecular weight is 606.73. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Thiophene derivatives, such as the one , have been investigated for their anticancer potential. Researchers explore their effects on cancer cell growth, apoptosis, and metastasis inhibition. The compound’s structural features may interact with cellular pathways, making it a candidate for further study in cancer therapy .
- Thiophene-based compounds often exhibit anti-inflammatory properties. This compound could potentially modulate inflammatory responses by targeting specific enzymes or receptors. Investigating its effects on inflammatory markers and cytokines would be valuable .
- Thiophene derivatives have been studied as antimicrobial agents. Their ability to inhibit bacterial and fungal growth makes them interesting candidates for drug development. Researchers could explore the compound’s efficacy against specific pathogens .
- Thiophene-containing molecules play a crucial role in organic electronics. They are used in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). Investigating the electronic properties of this compound could contribute to materials science and device fabrication .
- Thiophene derivatives are utilized as corrosion inhibitors in industrial chemistry. Researchers study their ability to protect metals from corrosion in various environments. Investigating the compound’s effectiveness against specific corrosive agents would be relevant .
- Some thiophene-based compounds exhibit cardiovascular effects. For instance, antihypertensive and anti-atherosclerotic properties have been associated with certain thiophene structures. Researchers could explore the compound’s impact on blood pressure regulation and vascular health .
Anticancer Properties
Anti-Inflammatory Activity
Antimicrobial Applications
Organic Semiconductors and OLEDs
Corrosion Inhibition
Cardiovascular Effects
If you’d like more detailed information on any specific application or have further questions, feel free to ask! 😊
properties
IUPAC Name |
[6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-piperidin-1-ylsulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N4O7S3/c1-3-17(4-2)23(32)27-25-28-29-26(39-25)38-16-19-14-21(31)22(15-36-19)37-24(33)18-8-10-20(11-9-18)40(34,35)30-12-6-5-7-13-30/h8-11,14-15,17H,3-7,12-13,16H2,1-2H3,(H,27,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUWUTYZVNKQKAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N4O7S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
606.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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